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Compound of Interest

Compound Name: 4-Methylsulfonyl-2-nitrotoluene

Cat. No.: B156614

An In-depth Technical Guide to 4-Methylsulfonyl-
2-nitrotoluene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 4-Methylsulfonyl-2-nitrotoluene, a key intermediate in the synthesis of various
organic compounds, including pharmaceuticals and herbicides. This document consolidates
available data on its properties, synthesis, and analysis to support research and development
activities.

Chemical Identity and Physical Properties

4-Methylsulfonyl-2-nitrotoluene, with the CAS number 1671-49-4, is a substituted aromatic
compound.[1][2] It is also known by several synonyms, including 2-Nitro-4-
methylsulfonyltoluene and Methyl 3-nitro-p-tolyl sulfone.[1][2] The compound typically appears
as a white to off-white or pale yellow solid.

Table 1: Physical and Chemical Properties of 4-
Methylsulfonyl-2-nitrotoluene
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Property Value Reference(s)
Molecular Formula CsHoaNO4S [1112]
Molecular Weight 215.23 g/mol [2]
Melting Point 120-121 °C

Boiling Point 387.8 °C at 760 mmHg

Density 1.35 g/cm3

Appearance White to off-white solid

Solubility in Water 370 mg/L at 25°C

Flash Point 188.3 °C

Vapor Pressure 7.16E-06 mmHg at 25°C

Refractive Index 1.551

Spectroscopic Data

As of the latest search, detailed experimental spectroscopic data (*H NMR, 3C NMR, IR, Mass
Spectrometry) for 4-Methylsulfonyl-2-nitrotoluene are not readily available in public scientific
databases. Researchers are advised to acquire this data through experimental analysis of a
verified sample.

Experimental Protocols
Synthesis of 4-Methylsulfonyl-2-nitrotoluene

The synthesis of 4-Methylsulfonyl-2-nitrotoluene typically involves the nitration of a
precursor, 4-methylsulfonyl toluene (methyl p-tolyl sulfone). While detailed, step-by-step
laboratory protocols are proprietary and found within patent literature, the general synthetic
approach is outlined below.

One common method involves the direct nitration of methyl p-tolyl sulfone using a mixture of
sulfuric acid and nitric acid.[3]

Another patented method describes a multi-step synthesis starting from 2-nitrotoluene:
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o Sulfonation: 2-nitrotoluene is reacted with chlorosulfonic acid.

e Acyl Chloride Formation: The product from the sulfonation step is then treated with a catalyst
and thionyl chloride to produce 3-nitro-4-methyl benzene sulfonyl chloride.

» Final Reaction: The sulfonyl chloride is then reacted with sodium sulfite, sodium carbonate,
and chloroacetic acid to yield 4-Methylsulfonyl-2-nitrotoluene.

Starting Material

Step 1: Sulfonation

Chlorosulfonic Acid @
Step 2: Acyl Chloride Formation

Thionyl Chloride & Acyl Chloride "
Catalyst Formation 3-Nitro-4-methyl
benzene sulfonyl chloride

Step 3: Final Product Formation

Final Product

Sqdium Sulfite, Final Reaction Emmag 4-Methylsulfonyl-2-nitrotoluene
Sodium Carbonate,

Chloroacetic Acid

Click to download full resolution via product page

Caption: Synthetic pathway for 4-Methylsulfonyl-2-nitrotoluene.
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Analytical Methodology: High-Performance Liquid
Chromatography (HPLC)

A reverse-phase HPLC method can be employed for the analysis of 4-Methylsulfonyl-2-
nitrotoluene.[4]

¢ Column: Newcrom R1, a reverse-phase column with low silanol activity.[4]

o Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For mass
spectrometry (MS) compatible applications, formic acid should be used in place of
phosphoric acid.[4]

o Detection: The specific UV detection wavelength was not detailed in the available literature,
but would typically be determined by measuring the UV absorbance spectrum of the
compound to find the wavelength of maximum absorbance (Amax).

o Application: This method is suitable for purity analysis, impurity isolation in preparative
separations, and pharmacokinetic studies.[4]

Chemical Reactivity and Stability

4-Methylsulfonyl-2-nitrotoluene is a stable compound under standard conditions. It should be
stored in a dry, room-temperature environment. The molecule possesses two key reactive
sites: the nitro group and the methyl group of the toluene ring. The nitro group can be reduced
to an amine, and the methyl group can be oxidized to a carboxylic acid, making it a versatile
intermediate for further chemical synthesis.[5]

Biological Signhaling Pathways

Currently, there is no publicly available information to suggest that 4-Methylsulfonyl-2-
nitrotoluene is directly involved in any biological signaling pathways. Its primary utility is as a
chemical intermediate in the synthesis of biologically active molecules, such as the herbicide
mesotrione, rather than having intrinsic biological activity itself.[5]

Safety Information
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4-Methylsulfonyl-2-nitrotoluene is classified as harmful if swallowed and may cause an
allergic skin reaction.[6] It is also suspected of damaging fertility.[6] Standard laboratory safety
precautions, including the use of personal protective equipment such as gloves, safety glasses,
and a lab coat, should be strictly followed when handling this chemical.

Conclusion

4-Methylsulfonyl-2-nitrotoluene is a well-characterized chemical intermediate with
established physical properties and synthetic routes. While detailed experimental spectroscopic
data is not widely available, its identity and purity can be assessed using techniques such as
HPLC. Its utility in the synthesis of herbicides and other complex organic molecules
underscores its importance in the chemical and pharmaceutical industries. Further research to
fully characterize its spectroscopic properties would be a valuable addition to the scientific
literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 4-Methylsulfonyl-2-nitrotoluene | SIELC Technologies [sielc.com]
e 2. scht.com [scbt.com]
e 3. Cas 1671-49-4,2-Nitro-4-methylsulfonyltoluene | lookchem [lookchem.com]

e 4. 4-Methylsulfonyl-2-nitrotoluene | Analytical Reference Material | Novachem
[novachem.com.aul]

e 5. electrochemsci.org [electrochemsci.org]
e 6. 4-Mesyl-2-nitrotoluene | CBHONOA4S | CID 687125 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [physical and chemical properties of 4-Methylsulfonyl-2-
nitrotoluene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156614#physical-and-chemical-properties-of-4-
methylsulfonyl-2-nitrotoluene]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b156614?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Mesyl-2-nitrotoluene
https://pubchem.ncbi.nlm.nih.gov/compound/4-Mesyl-2-nitrotoluene
https://www.benchchem.com/product/b156614?utm_src=pdf-body
https://www.benchchem.com/product/b156614?utm_src=pdf-custom-synthesis
https://sielc.com/4-methylsulfonyl-2-nitrotoluene
https://www.scbt.com/p/4-methylsulfonyl-2-nitrotoluene-1671-49-4
https://www.lookchem.com/casno1671-49-4.html
https://www.novachem.com.au/shop/dre-c15143850-4-methylsulfonyl-2-nitrotoluene-2201478?page=263
https://www.novachem.com.au/shop/dre-c15143850-4-methylsulfonyl-2-nitrotoluene-2201478?page=263
http://www.electrochemsci.org/papers/vol10/100402962.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Mesyl-2-nitrotoluene
https://www.benchchem.com/product/b156614#physical-and-chemical-properties-of-4-methylsulfonyl-2-nitrotoluene
https://www.benchchem.com/product/b156614#physical-and-chemical-properties-of-4-methylsulfonyl-2-nitrotoluene
https://www.benchchem.com/product/b156614#physical-and-chemical-properties-of-4-methylsulfonyl-2-nitrotoluene
https://www.benchchem.com/product/b156614#physical-and-chemical-properties-of-4-methylsulfonyl-2-nitrotoluene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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